3,4-Methylenedioxycinnamic acid

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
• InChI: InChI=1S/C10H8O4/c11-10(12)4-2-7-1-3-8-9(5-7)14-6-13-8/h1-5H,6H2,(H,11,12)/b4-2+
• InChI Key: QFQYZMGOKIROEC-DUXPYHPUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)O
• Molecular Formula: C10H8O4
• DSSTOX Substance ID: DTXSID80901400
• Molecular Weight: 192.17 g/mol
• Physical Description: Cream to yellow powder; [Alfa Aesar MSDS]
• Vapor Pressure: 0.0000248 [mmHg]
• CAS RN: 38489-76-8, 2373-80-0

Description

3,4-Methylenedioxycinnamic acid is a hydroxycinnamic acid. It is a natural product found in Brombya platynema and Helichrysum arenarium. The molecular formula of 3,4-Methylenedioxycinnamic acid is C10H8O4. The IUPAC name is (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid.

Synthesis Analysis

The trans-3,4-(methylenedioxy)cinnamic acid was used as a precursor for the synthesis of transition metal compounds. In another study, 17 novel 3,4-(methylenedioxy)cinnamic acid amide-dithiocarbamate derivatives were synthesized based on the principle of pharmacophore assembly.

Molecular Structure Analysis

The molecular weight of 3,4-Methylenedioxycinnamic acid is 192.1681. The molecular structural parameters and thermodynamic properties of trans–3,4–(methylenedioxy)cinnamic acid have been determined by B3LYP method by using 6–311++G** and cc–pVTZ basis sets.

Chemical Reactions Analysis

3,4-(Methylenedioxy)cinnamic acid is an inhibitor of the phenylpropanoid enzyme 4-hydroxycinnamoyl-CoA ligase. It undergoes electron transfer reaction with trichloromethylperoxyl radical and the reaction has been studied by pulse radiolysis.

Physical And Chemical Properties Analysis

3,4-(Methylenedioxy)cinnamic acid is a white to light yellow granular powder.

Scientific Research Applications

Chemical Synthesis

3,4-Methylenedioxycinnamic acid is used in the synthesis of various chemical compounds. .

Inhibitor of Phenylpropanoid Enzyme

. Phenylpropanoid enzymes play a crucial role in the biosynthesis of various secondary metabolites in plants.

Electron Transfer Reactions

. This property can be utilized in studies related to electron transfer mechanisms and kinetics.

Biochemical Research

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Building Blocks in Organic Synthesis

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Mechanism of Action

Target of Action

The primary target of 3,4-Methylenedioxycinnamic acid is the phenylpropanoid enzyme 4-hydroxycinnamoyl-CoA ligase . This enzyme plays a crucial role in the phenylpropanoid pathway, which is responsible for the biosynthesis of a wide range of secondary metabolites in plants.

Mode of Action

3,4-Methylenedioxycinnamic acid acts as an inhibitor of the phenylpropanoid enzyme 4-hydroxycinnamoyl-CoA ligase . By inhibiting this enzyme, it interferes with the normal function of the phenylpropanoid pathway.

Biochemical Pathways

The phenylpropanoid pathway is a major secondary metabolic pathway in plants that produces a variety of compounds including flavonoids, lignins, and other phenolic compounds. The inhibition of the 4-hydroxycinnamoyl-CoA ligase enzyme by 3,4-Methylenedioxycinnamic acid disrupts this pathway, affecting the production of these compounds .

Result of Action

The inhibition of the phenylpropanoid enzyme by 3,4-Methylenedioxycinnamic acid leads to an increase in the formation of soluble phenolics, particularly vanillic acid . This can have various effects at the molecular and cellular levels, depending on the specific context and environment.

Safety and Hazards

3,4-(Methylenedioxy)cinnamic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

There are ongoing studies on the synthesis of new compounds using 3,4-(methylenedioxy)cinnamic acid as a precursor. These studies aim to explore the potential applications of these compounds in various fields.

Q & A

Q1: How does 3,4-Methylenedioxycinnamic acid exert its phytotoxic effects?

A: 3,4-Methylenedioxycinnamic acid (MDCA) exhibits phytotoxicity primarily by disrupting auxin homeostasis in plants. [] It accomplishes this through multiple mechanisms:

• Conversion to Piperonylic Acid: MDCA is metabolized into piperonylic acid (PA) within the plant. PA acts as an inhibitor of cinnamate-4-hydroxylase (C4H), an enzyme involved in the phenylpropanoid pathway. This inhibition affects the biosynthesis of various metabolites, contributing to the compound's phytotoxic properties. []
• Interference with Auxin Transport: MDCA disrupts auxin gradients by interfering with auxin efflux, impacting plant growth and development. []
• Alteration of Auxin Metabolism: MDCA influences auxin biosynthesis, conjugation, and catabolism, further contributing to the disruption of auxin homeostasis. []

Q2: How does 3,4-Methylenedioxycinnamic acid impact lignin production in plants?

A: 3,4-Methylenedioxycinnamic acid (MDCA) indirectly affects lignin production by inhibiting 4-coumarate:CoA ligase (4CL), a key enzyme in the phenylpropanoid pathway responsible for lignin biosynthesis. [] While MDCA itself doesn't directly increase lignin monomers, its presence can lead to a reduction in lignin content when combined with other allelochemicals like p-coumaric acid, caffeic acid, ferulic acid, and sinapic acid. []

Q3: What is the molecular formula and weight of 3,4-Methylenedioxycinnamic acid?

A3: The molecular formula of 3,4-Methylenedioxycinnamic acid is C10H8O4, and its molecular weight is 192.17 g/mol.

Q4: What is known about the stability of 3,4-Methylenedioxycinnamic acid?

A: While specific stability data for 3,4-Methylenedioxycinnamic acid under various conditions is limited in the provided research, we know that it can be synthesized into a stable crystalline solid, 5,6-Carbonyldioxyindole, which is susceptible to hydrolysis back to 5,6-dihydroxyindole. [] Further research is needed to fully elucidate its stability profile under different environmental conditions.

Q5: Are there any known catalytic properties or applications of 3,4-Methylenedioxycinnamic acid?

A: Current research primarily focuses on 3,4-Methylenedioxycinnamic acid as a substrate or inhibitor in biological systems, particularly concerning its interaction with enzymes like C4H and 4CL. [, ] Its potential as a catalyst in chemical reactions remains largely unexplored.

Q6: Have computational methods been employed to study 3,4-Methylenedioxycinnamic acid?

A: Yes, computational studies have been conducted on trans-3,4-(methylenedioxy)cinnamic acid, exploring its energy profile, structure, and spectroscopic properties using quantum chemical calculations. []

Q7: How does the structure of 3,4-Methylenedioxycinnamic acid influence its activity?

A: Structural modifications to 3,4-Methylenedioxycinnamic acid, particularly the presence or absence of the methylenedioxy group and the double bond at C-7, significantly affect its biological activity, especially its antiparasitic activity. [] Simplified derivatives lacking the double bond at C-7 demonstrated increased antiparasitic activity against Trypanosoma cruzi. [] This suggests that the methylenedioxy group and the double bond play crucial roles in its interaction with biological targets.